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Compound of Interest

Compound Name: Sphingosine (d18:1(14Z))

Cat. No.: B15581251 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling of

Sphingosine (d18:1(14Z)), a critical component in sphingolipid research. Adherence to these

guidelines is paramount to ensure personal safety and maintain the integrity of your

experimental workflows.

Essential Personal Protective Equipment (PPE)
When handling Sphingosine (d18:1(14Z)), a comprehensive approach to personal protection

is necessary to prevent skin and eye contact, as well as respiratory exposure. The following

table summarizes the required PPE.
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PPE Component Specification Purpose

Hand Protection
Chemical-resistant, impervious

gloves (e.g., Nitrile, Neoprene)

To prevent skin contact with

the substance.

Eye Protection
Safety glasses with side-

shields or goggles

To protect eyes from splashes

or aerosols.

Body Protection Laboratory coat
To protect skin and personal

clothing from contamination.

Respiratory Protection

Use in a well-ventilated area. A

respirator may be required for

operations with a risk of

generating dust or aerosols.

To prevent inhalation of the

substance.

Operational Plan: From Receipt to Disposal
A systematic approach to the handling of Sphingosine (d18:1(14Z)) minimizes risk and

ensures the quality of the compound.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks. The compound should be

stored at -20°C for long-term stability.[1] For short-term use, it can be kept at room temperature

in the continental US, though this may vary elsewhere.[1][2]

2. Preparation of Solutions:

Sphingosine (d18:1(14Z)) is soluble in various organic solvents. For instance, it is soluble in

DMF at 10 mg/ml and in DMSO at 2 mg/ml. It is also miscible in ethanol.[2] When preparing

solutions, work in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhalation of vapors.

3. Handling Procedures:

Always wear the appropriate PPE as detailed in the table above.

Avoid direct contact with the skin, eyes, and clothing.
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Prevent the formation of dust and aerosols.

Ensure eyewash stations and safety showers are readily accessible.

Disposal Plan
All waste materials contaminated with Sphingosine (d18:1(14Z)) must be treated as chemical

waste.

Solid Waste: Contaminated items such as pipette tips, tubes, and gloves should be collected

in a designated, labeled hazardous waste container.

Liquid Waste: Unused solutions containing Sphingosine (d18:1(14Z)) should be collected in

a sealed, properly labeled hazardous waste container. Do not dispose of down the drain.

Disposal Vendor: All chemical waste must be disposed of through a licensed and approved

hazardous waste disposal company, following all local, state, and federal regulations.

Experimental Workflow for Safe Handling
The following diagram outlines the standard operating procedure for the safe handling of

Sphingosine (d18:1(14Z)) in a laboratory setting.
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Caption: Workflow for Safe Handling of Sphingosine (d18:1(14Z)).
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By implementing these safety protocols and operational plans, researchers can confidently and

safely work with Sphingosine (d18:1(14Z)), fostering a secure and productive research

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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